Cas no 838886-56-9 (N-cyclopentyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide)

• Product Name: N-cyclopentyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• CAS No: 838886-56-9
• MF: C₁₆H₁₈N₂O₂
• MW: 270.326323986053
• CID: 6291599
• PubChem ID: 2988137
• Update Time: 2025-10-28

N-cyclopentyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• CCG-31377
• AKOS005133833
• F0675-0312
• 838886-56-9

• Inchi： 1S/C16H18N2O2/c1-10-14(12-8-4-5-9-13(12)17-10)15(19)16(20)18-11-6-2-3-7-11/h4-5,8-9,11,17H,2-3,6-7H2,1H3,(H,18,20)
• InChI Key： WSGKXLRJEYFSMI-UHFFFAOYSA-N
• SMILES： O=C(C(C1=C(C)NC2C=CC=CC1=2)=O)NC1CCCC1

Computed Properties

• Exact Mass: 270.136827821g/mol
• Monoisotopic Mass: 270.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on N-cyclopentyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide

Professional Introduction to N-cyclopentyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide (CAS No. 838886-56-9)

N-cyclopentyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide, a compound with the CAS number 838886-56-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure of N-cyclopentyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide incorporates a cyclopentyl group and an indole moiety, which are known for their diverse biological activities. These structural components contribute to the compound's potential as a lead molecule in drug discovery and development.

The cyclopentyl group, a five-membered saturated ring, is often incorporated into pharmaceuticals to enhance metabolic stability and improve pharmacokinetic properties. In contrast, the indole ring is a heterocyclic aromatic compound that is widely recognized for its role in various biological processes. Indole derivatives have been extensively studied for their potential in treating neurological disorders, cancer, and inflammatory conditions. The combination of these two structural elements in N-cyclopentyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide suggests a multifaceted approach to therapeutic intervention.

Recent research has highlighted the importance of indole derivatives in modulating biological pathways associated with disease progression. Specifically, studies have demonstrated that indole-based compounds can interact with multiple targets, including enzymes and receptors, to exert their pharmacological effects. The presence of the methyl group at the 2-position of the indole ring in N-cyclopentyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide further enhances its potential by influencing electronic properties and binding affinity.

The oxoacetamide moiety in the compound's name is another critical feature that contributes to its biological activity. Oxoacetamides are known for their ability to act as intermediates in the synthesis of various bioactive molecules. They can also serve as key pharmacophores in drug design, interacting with biological targets to elicit therapeutic effects. The incorporation of this group into N-cyclopentyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide suggests that it may have potent effects on enzymes or receptors involved in disease pathways.

In the context of current pharmaceutical research, N-cyclopentyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide has been investigated for its potential role in treating neurological disorders. Preliminary studies have shown that this compound can modulate neurotransmitter systems, which could make it valuable in managing conditions such as depression and anxiety. Additionally, its structural features may allow it to cross the blood-brain barrier, a crucial property for central nervous system drugs.

The cyclopentyl group's stability under metabolic conditions is another area of interest. Unlike some other heterocyclic compounds, cycloalkyl groups are less prone to oxidative degradation, which can improve the compound's bioavailability and duration of action. This characteristic makes N-cyclopentyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide a promising candidate for further development into a therapeutic agent.

Furthermore, the indole moiety's ability to engage with various biological targets has opened up possibilities for its use in oncology research. Indole derivatives have been shown to exhibit anti-proliferative effects on certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth and survival. The specific arrangement of atoms in N-cyclopentyl-2-(2-methyl-1H-indol-3-y l)-2-o x oacetamide may enhance its ability to interact with these pathways, making it a potential candidate for cancer therapy.

The oxoacetamide group also plays a role in modulating inflammatory responses. Studies have indicated that oxoacetamides can inhibit enzymes such as COX and LOX, which are involved in the production of pro-inflammatory mediators. By targeting these enzymes, N-cyclopentyl - 2 - ( 2 - methyl - 1 H - indol - 3 - yl ) - 2 - ox oacet amide may offer relief from inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, the compound N-cyclopentyl - 2 - ( 2 - methyl - 1 H - ind ol - 3 - yl ) - 2 - ox oace tamide (CAS No. 838886 - 56 - 9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its incorporation of a cyclopentyl group and an indole moiety positions it as a promising lead molecule for drug discovery and development. The presence of these structural elements suggests multifaceted approaches to therapeutic intervention, including modulation of neurological pathways, inhibition of cancer growth, and reduction of inflammation.